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Compound of Interest

Compound Name: BX048

Cat. No.: B15554237

Disclaimer: The specific part number "BX048" did not yield a direct datasheet. This guide is
based on the properties of the standard and widely available N48 grade of Neodymium Iron
Boron (NdFeB) permanent magnets, which is a high-performance grade with similar
characteristics. This document is intended for researchers, scientists, and drug development
professionals who require a detailed understanding of the magnetic, thermal, and physical
properties of these powerful permanent magnets.

Neodymium magnets are the strongest type of permanent magnet commercially available,
composed of an alloy of neodymium, iron, and boron (Nd2Fe14B).[1] Their high magnetic
strength, adaptability, and durability make them suitable for a wide range of applications in
various industries, including automotive, aerospace, and medical devices.[2][3]

Data Presentation

The following tables summarize the key quantitative data for N48 grade neodymium magnets.
These values are typical and may vary based on the specific manufacturer, shape, and size of
the magnet.[1][4][5]

Table 1: Magnetic Properties of N48 Neodymium Magnets
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Property Symbol Min Nominal Max Units
Remanence Br 13.7 14.0 14.3 kGs
1.37 1.40 1.43 T
Coercivity HcB 10.5 12.1 13.7 kOe
836 963 1090 kKA/m
Intrinsic

o HcJ 11.0 - - kOe
Coercivity
875 - - kA/m
Maximum
Energy (BH)max 45 a7 49 MGOe
Product
358 374 390 kJ/m3

Data sourced from Arnold Magnetic Technologies and Spacemagnets Europe GmbH

datasheets.[1][4]

Table 2: Thermal Properties of N48 Neodymium Magnets

Property Symbol Value Units
Reversible Temp.

a(Br) -0.12 %/°C
Coeft. of Br
Reversible Temp.

B(HcJ) -0.62t0 -0.75 %/°C
Coeff. of HcJ
Max. Operating

Tmax 80 °C
Temperature
Curie Temperature Tc 310 °C

Note: The maximum operating temperature is a guideline and can be influenced by the

magnet's geometry and the magnetic circuit.[3][4]
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Table 3: Physical and Mechanical Properties of N48 Neodymium Magnets

Property Value Units
Density 7.6 g/cm3
Hardness 620 Vickers (Hv)
Flexural Strength 285 MPa
Electrical Resistivity 180 pQ-cm

Data sourced from Spacemagnets Europe GmbH datasheet.[1]

Experimental Protocols

The characterization of neodymium magnets involves a series of standardized tests to ensure
their quality and performance.[2][6]

Magnetic Property Analysis: B-H Curve Measurement

The fundamental magnetic properties are determined by analyzing the magnet's B-H curve, or
hysteresis loop.[7][8]

o Objective: To measure the key magnetic characteristics such as Remanence (Br), Coercivity
(HcB), Intrinsic Coercivity (HcJ), and Maximum Energy Product ((BH)max).

 Instrumentation: A Hysteresisgraph or a Permeameter, which includes a DC magnetizer, a
fluxmeter, and a search coil.[8]

o Methodology:
o A sample of the magnetic material is placed within a closed magnetic circuit.[8]
o A powerful external magnetic field (H) is applied to magnetize the sample to saturation.[7]

o The applied field is then reduced to zero, and the remaining magnetic flux density (B) is
measured. This point on the curve represents the Remanence (Br).[9]
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o A magnetic field in the opposite direction is then applied until the magnetic flux density is
reduced to zero. The magnitude of the applied field at this point is the Coercivity (HcB).[9]

o The reverse field is further increased until the material's intrinsic magnetization is reduced
to zero, defining the Intrinsic Coercivity (HcJ).

o The entire cycle of magnetization and demagnetization in both directions creates the full
hysteresis loop.[7] The second quadrant of this loop is used to determine the (BH)max,
which is the point where the product of B and H is at its maximum.[10]

Magnetic Field Strength Measurement: Gaussmeter
Testing

This test measures the magnetic field strength at the surface of the magnet.
o Objective: To determine the surface magnetic flux density (in Gauss or Tesla).
e Instrumentation: A Gaussmeter (or Teslameter) with a Hall probe.[11][12]
o Methodology:
o The Gaussmeter is zeroed in a magnetic field-free environment.

o The Hall probe is placed perpendicular to the surface of the magnet where the
measurement is required.[13]

o The reading on the Gaussmeter indicates the magnetic field strength at that specific point.
[11]

o Measurements can be taken at various points on the magnet's surface to assess the
uniformity of the magnetic field.

Mechanical Strength Assessment: Pull Force Test

This test provides a practical measure of the magnet's holding strength.

+ Objective: To determine the force required to pull the magnet directly away from a flat steel
plate.
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e Instrumentation: A force gauge.
e Methodology:
o The magnet is placed on a thick, flat, clean steel plate.
o The force gauge is attached to the magnet.
o Force is applied perpendicular to the plate until the magnet detaches.

o The peak force reading is recorded as the pull force.[2]

Environmental Stability Evaluation

These tests assess the magnet's performance under various environmental conditions.
o Thermal Stability Test:

o Objective: To evaluate the magnet's ability to maintain its magnetic properties at elevated
temperatures.[2][6]

o Methodology: The magnet is subjected to thermal cycling, where it is repeatedly heated
and cooled within a specified temperature range. Magnetic properties are measured
before and after the cycling to determine any irreversible losses.[2]

o Corrosion Resistance Test (Salt Spray Test):
o Objective: To assess the durability of the magnet's protective coating.[6]

o Methodology: The coated magnet is placed in a chamber and exposed to a controlled
saltwater mist for a specified period. The magnet is then visually inspected for signs of
corrosion or degradation of the coating.[2][14]

Mandatory Visualizations

The following diagrams illustrate key workflows in the characterization and application of
neodymium magnets.
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Caption: Manufacturing and Quality Control Workflow for N48 Neodymium Magnets.
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Caption: Analogy of Magnetization Process to a Basic Signaling Pathway.

Define Application Requirements

Is Max Field Strength Critical?

Yes

High Operating Temperature?

Yes

Select High-Temp Grade (e.g., N48H) No No (Lower grade may suffice)

es No

Specify Enhanced Coating Select Standard N48 Grade

Prototype & Test in Application
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Caption: Logical Flow for Selecting a Neodymium Magnet Grade for an Experiment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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